molecular formula C11H18N4 B8486105 (5-Ethyl-pyrimidin-2-yl)-piperidin-4-yl-amine

(5-Ethyl-pyrimidin-2-yl)-piperidin-4-yl-amine

Cat. No.: B8486105
M. Wt: 206.29 g/mol
InChI Key: RDWMHHCRWWONNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Ethyl-pyrimidin-2-yl)-piperidin-4-yl-amine is a useful research compound. Its molecular formula is C11H18N4 and its molecular weight is 206.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N4

Molecular Weight

206.29 g/mol

IUPAC Name

5-ethyl-N-piperidin-4-ylpyrimidin-2-amine

InChI

InChI=1S/C11H18N4/c1-2-9-7-13-11(14-8-9)15-10-3-5-12-6-4-10/h7-8,10,12H,2-6H2,1H3,(H,13,14,15)

InChI Key

RDWMHHCRWWONNV-UHFFFAOYSA-N

Canonical SMILES

CCC1=CN=C(N=C1)NC2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(5-ethyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (4.53 g, 16.3 mmol) in 48% HBr in water (45 mL) and acetic acid (45 mL) was heated to 100° C. After 4 h the solvents were removed under reduced pressure and the crude reaction product extracted from a solution of 1 M NaOH (200 mL) with ethyl acetate (3×100 mL). The combined organic phases were dried over MgSO4 and concentrated by evaporation under reduced pressure to yield 3.1 g (92%) of the title compound which was directly used in the consecutive step. MS (ISP): 207.1 [M+H]+.
Name
4-(5-ethyl-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
Quantity
4.53 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
45 mL
Type
solvent
Reaction Step One
Yield
92%

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